N-(4-methoxyphenyl)-3-(4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)propanamide

• IUPAC Name: N-(4-methoxyphenyl)-3-(4-oxo-5H-pyrimido[5,4-b]indol-3-yl)propanamide
• InChI: InChI=1S/C20H18N4O3/c1-27-14-8-6-13(7-9-14)22-17(25)10-11-24-12-21-18-15-4-2-3-5-16(15)23-19(18)20(24)26/h2-9,12,23H,10-11H2,1H3,(H,22,25)
• InChI Key: PLPAHGCIKPKCQO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CCN2C=NC3=C(C2=O)NC4=CC=CC=C43
• Molecular Formula: C20H18N4O3
• Molecular Weight: 362.4 g/mol

Description

N-(4-methoxyphenyl)-3-(4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)propanamide is a useful research compound. Its molecular formula is C20H18N4O3 and its molecular weight is 362.389. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivative Formation

• N-(4-methoxyphenyl)-3-(4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)propanamide is involved in the synthesis of various derivatives, notably 5H-pyrimido[5,4-b]indole derivatives. These derivatives are obtained through reactions with aryl isocyanates, aryl isothiocyanates, and cyanamides, leading to diverse chemical structures with potential biological activities (Shestakov et al., 2009).

Pharmaceutical Research

• Some derivatives of the compound have been studied for their potential as alpha 1 adrenoceptor ligands, showing potent binding affinities in radioligand receptor binding assays. This indicates a potential use in developing medications targeting the alpha 1 adrenoceptor (Russo et al., 1991).

Novel Compound Synthesis

• The compound plays a key role in the synthesis of novel classes of compounds, such as 2-oxo-1,2,4,9-tetrahydro-3H-pyrimido[4,5-b]indoles. These compounds are synthesized through intramolecular cyclizations, indicating its utility in creating structurally diverse molecules for various applications (Kaptı et al., 2016).

Immunological Studies

• Derivatives of this compound have been examined for their immunosuppressive activities, showing significant inhibitory activity on murine splenocytes proliferation. This suggests a potential for developing immunosuppressive drugs (Giraud et al., 2010).

Anticancer Research

• Research into anticancer properties has been conducted on derivatives of this compound, with certain derivatives showing promise in antiproliferative activities. This highlights its potential in the development of new anticancer treatments (Nassar et al., 2016).

Mechanism of Action

Target of Action

Similar compounds have been found to interact withperoxisome proliferator-activated receptors (PPARs) . PPARs are a group of nuclear receptor proteins that function as transcription factors regulating the expression of genes. They play essential roles in the regulation of cellular differentiation, development, metabolism, and tumorigenesis of higher organisms .

Mode of Action

This could potentially lead to alterations in the transcription of certain genes, thereby affecting cellular functions .

Biochemical Pathways

Given its potential interaction with ppars, it could influence pathways related tocellular differentiation, metabolism, and tumorigenesis

Result of Action

Similar compounds have shown to inducecell apoptosis and inhibit polymerization of tubulin . These effects could potentially lead to the inhibition of cell proliferation, which might be beneficial in the context of cancer treatment .